3-amino-N,N-diphenylpropionamide

• Molecular Formula: C15H16N2O
• Molecular Weight: 240.30 g/mol
• IUPAC Name: 3-amino-N,N-diphenylpropanamide
• InChI: InChI=1S/C15H16N2O/c16-12-11-15(18)17(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10H,11-12,16H2
• InChI Key: WCHIHLCUOACESF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)CCN

Description

3-Amino-N,N-diphenylpropionamide is a propionamide derivative featuring a propionamide backbone (CH2CH2CONH2) with two phenyl groups attached to the amide nitrogen and an amino (-NH2) group at the 3-position of the carbon chain.

Comparison with Similar Compounds

Substituent Variations and Structural Features

The following table highlights key structural analogs and their differences:

Compound Name	Substituents on Amide Nitrogen	3-Position Group	Physical State/Yield	Key Data from Evidence
3-Amino-N,N-diphenylpropionamide	Diphenyl (-C6H5)	Amino (-NH2)	Not reported	Hypothesized synthesis via acyl chloride and diphenylamine
N,N-Diethyl-3-phenylpropanamide	Diethyl (-C2H5)	Phenyl (-C6H5)	Yellow oil (82% yield)	Synthesized via 3-phenylpropanoyl chloride and diethylamine
3-Amino-N,N-dimethyl-2-phenylpropanamide	Dimethyl (-CH3) and phenyl (-C6H5)	Amino (-NH2)	Not reported (CAS 170687-78-2)	Steric hindrance differs due to 2-phenyl vs. 3-amino positioning
3-Oxo-N,3-diphenylpropanamide	Diphenyl (-C6H5)	Oxo (=O)	Not reported (CAS 959-66-0)	Ketone group enhances electrophilicity, contrasting with nucleophilic amino in target
3-Chloro-N-(3-hydroxyphenyl)propanamide	3-Hydroxyphenyl (-C6H4OH)	Chloro (-Cl)	Not reported (CAS 50297-40-0)	Electron-withdrawing Cl and polar -OH alter solubility/reactivity

Key Structural and Functional Differences

• Electronic Effects: Electron-donating amino groups increase basicity and nucleophilicity, whereas oxo or chloro groups reduce electron density at the 3-position, altering reactivity .
• Solubility: Polar groups (e.g., -OH in ) enhance water solubility, while nonpolar aryl groups (e.g., diphenyl) favor organic solvents .